Cas no 1806064-03-8 (4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1806064-03-8
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4809818
• Update Time: 2025-06-29

4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-5(8)4(6(9)10)2-12-7(3)11/h2,6H,1H3
• InChI Key： VBBWICBDGLQYAR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine

4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine

The compound 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806064-03-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their stability and versatility in chemical reactions. The presence of multiple substituents, including bromine, fluorine, and methyl groups, imparts unique electronic and structural properties to this molecule, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the importance of 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine in the development of novel drug delivery systems. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The bromine substituent at the 4-position facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of various functional groups that can enhance drug efficacy and specificity. Furthermore, the difluoromethyl group at position 5 contributes to the molecule's lipophilicity, which is crucial for improving drug absorption and bioavailability.

In addition to its pharmaceutical applications, 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The fluorine atoms at positions 2 and 5 introduce electron-withdrawing effects, which can modulate the electronic characteristics of the molecule, making it suitable for applications requiring precise control over charge transport properties.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this molecule. These improvements are critical for scaling up production to meet increasing demand from both academic research and industrial applications.

Moreover, 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine has been investigated for its potential in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and insecticides has been explored extensively. The methyl group at position 3 enhances the molecule's stability under environmental conditions, while the bromine substituent at position 4 provides reactivity necessary for subsequent transformations into bioactive compounds.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-fluoro-3-methylpyridine (CAS No. 1806064-03-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in drug discovery, materials science, and agrochemical development. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemistry.